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Compound of Interest

Compound Name: m-PEG6-Ms

Cat. No.: B1676794

This technical guide provides a comprehensive overview of the chemical properties,
applications, and handling of methoxy-polyethylene glycol (6)-mesylate (m-PEG6-Ms). This
information is intended for researchers, scientists, and professionals in the field of drug
development and bioconjugation.

Core Chemical Properties

m-PEG6-Ms is a monodisperse polyethylene glycol (PEG) derivative containing a methoxy
end-group and a terminal mesylate group. The mesylate is an excellent leaving group, making
this compound a valuable reagent for PEGylation, the process of covalently attaching PEG
chains to molecules. This modification can enhance the solubility, stability, and pharmacokinetic
properties of therapeutic agents.

General Properties

The general chemical and physical properties of m-PEG6-Ms are summarized in the table
below.
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Property Value Source
CAS Number 130955-38-3 [1]
Appearance Solid powder [1]
Purity >97% [1]

Shipping Condition

Shipped under ambient
temperature as a non-

hazardous chemical.

[1]

Storage Condition

Dry, dark, and at 0 - 4 °C for
short term (days to weeks) or
-20 °C for long term (months to

years).

[1]

Shelf Life

>3 years if stored properly.

Molecular and Analytical Data

The following table details the molecular and analytical characteristics of m-PEG6-Ms.

Property Value Source
Chemical Formula C12H2608S
Molecular Weight 330.39 g/mol
Exact Mass 330.1348
2,5,8,11,14-
IUPAC Name pentaoxahexadecan-16-yl
methanesulfonate
Synonyms m-PEG6-Mesylate
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Solubility and Formulation

Proper dissolution of m-PEG6-Ms is crucial for its effective use in experimental settings.

Solvent Solubility Source

DMSO Soluble

Stock Solution Storage: Stock solutions should be stored at -20°C for short-term use (months)
and can be stable for longer periods if stored properly. It is advisable to aliquot the stock
solution to avoid repeated freeze-thaw cycles.

Applications in Research and Drug Development

m-PEG6-Ms is a versatile PEG linker primarily utilized in bioconjugation and drug delivery
research. Its properties make it suitable for a range of applications:

e Antibody-Drug Conjugates (ADCs): PEG linkers like m-PEG6-Ms can be used in the
development of ADCs to connect a cytotoxic drug to an antibody. The PEG spacer can
improve the solubility and stability of the conjugate.

e PROTACS: This compound can be used as a linker in the synthesis of Proteolysis Targeting
Chimeras (PROTACSs). PROTACS are bifunctional molecules that induce the degradation of
target proteins.

» PEGylation: The primary application is the PEGylation of proteins, peptides, and other
molecules to enhance their therapeutic properties.

Experimental Protocols and Methodologies

While specific, detailed proprietary synthesis and purification protocols are not publicly
available, a general workflow for the use of m-PEG6-Ms in a bioconjugation reaction can be
described. The reactivity of the mesylate group is exploited in nucleophilic substitution
reactions with functional groups on biomolecules.

General Protocol for PEGylation of a Protein
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This protocol outlines a general procedure for conjugating m-PEG6-Ms to a protein containing
accessible amine groups (e.g., lysine residues).

Materials:

Protein of interest in a suitable buffer (e.g., PBS, pH 7.4-8.5)

m-PEG6-Ms

Anhydrous DMSO

Reaction buffer (e.g., 100 mM sodium bicarbonate, pH 8.5)

Quenching reagent (e.g., 1 M Tris-HCI, pH 8.0)

Purification system (e.g., size-exclusion chromatography or dialysis)

Procedure:

» Protein Preparation: Dissolve the protein in the reaction buffer to a final concentration of 1-10
mg/mL.

« m-PEG6-Ms Stock Solution: Prepare a stock solution of m-PEG6-Ms in anhydrous DMSO
(e.g., 100 mM).

e Reaction: Add a molar excess of the m-PEG6-Ms stock solution to the protein solution. The
exact molar ratio will need to be optimized for the specific protein and desired degree of
PEGylation.

 Incubation: Incubate the reaction mixture at room temperature or 4°C with gentle stirring for
a period ranging from 1 to 24 hours. The reaction progress can be monitored by techniques
like SDS-PAGE or mass spectrometry.

e Quenching: Add a quenching reagent, such as Tris-HCI, to consume any unreacted m-
PEG6-Ms.

 Purification: Remove unreacted PEG reagent and byproducts by size-exclusion
chromatography or dialysis against a suitable buffer.
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e Analysis: Characterize the resulting PEGylated protein using methods such as SDS-PAGE to
observe the increase in molecular weight, and mass spectrometry to confirm the degree of
PEGylation.

Visualizations
Chemical Structure of m-PEG6-Ms

Chemical Structure of m-PEG6-Ms
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Caption: Chemical structure of m-PEG6-Ms.

Experimental Workflow for Protein PEGylation
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General Workflow for Protein PEGylation with m-PEG6-Ms
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Caption: A generalized experimental workflow for the PEGylation of a protein using m-PEG6-
Ms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.medkoo.com/products/28556
https://www.benchchem.com/product/b1676794#m-peg6-ms-chemical-properties
https://www.benchchem.com/product/b1676794#m-peg6-ms-chemical-properties
https://www.benchchem.com/product/b1676794#m-peg6-ms-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676794?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

